Cas no 61692-84-0 (2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)-)

2-Butenoic acid, 2-methyl-, 2-methylpropyl ester, (2E)-, also known as (E)-2-methyl-2-butenoic acid isobutyl ester, is an unsaturated ester with notable applications in organic synthesis and flavor/fragrance industries. Its conjugated double bond system and ester functionality make it a versatile intermediate for producing fine chemicals and specialty materials. The (2E)-configuration ensures consistent reactivity in stereospecific reactions. This compound exhibits favorable volatility and solubility properties, enhancing its utility in formulations requiring controlled release or dispersion. Its structural features also allow for derivatization, enabling tailored modifications for specific industrial or research purposes. The ester's stability under standard conditions ensures reliable handling and storage.
2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- structure
61692-84-0 structure
Product Name:2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)-
CAS No:61692-84-0
MF:C9H16O2
MW:156.222143173218
CID:503820
PubChem ID:87577045
Update Time:2026-04-29

2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)-
    • Isobutyl Tiglate (stabilized with HQ)
    • ISOBUTYL TIGLATE
    • Tiglic Acid Isobutyl Ester (stabilized with HQ)
    • 2-methyl-, 2-methylpropyl ester, (e)-2-butenoic acid
    • Inchi: InChI=1S/C9H16O2/c1-5-8(4)9(10)11-6-7(2)3/h5,7H,6H2,1-4H3/b8-5+
    • InChI Key: XDEGQMQKHFPBEW-VMPITWQZSA-N
    • SMILES: C/C=C(\C)/C(=O)OCC(C)C

Computed Properties

  • Exact Mass: 156.11500
  • Monoisotopic Mass: 156.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form:
  • Density: 0.899 g/mL at 25 °C(lit.)
  • Boiling Point: 182-184 °C(lit.)
  • Flash Point: 153 °F
  • Refractive Index: n20/D 1.438(lit.)
  • PSA: 26.30000
  • LogP: 2.15180
  • Solubility:

2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Security Information

2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

2-Butenoic acid,2-methyl-, 2-methylpropyl ester, (2E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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A2B Chem LLC
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